1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine

Specification

• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 1-(2-butan-2-ylpyrazol-3-yl)-N-(furan-2-ylmethyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C13H19N3O.ClH/c1-3-11(2)16-12(6-7-15-16)9-14-10-13-5-4-8-17-13;/h4-8,11,14H,3,9-10H2,1-2H3;1H
• Standard InChI Key: BXIWDDDXANVJFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=CC=N1)CNCC2=CC=CO2.Cl

Introduction

1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine is a complex organic compound featuring a pyrazole ring, a sec-butyl group at the 5-position, and a furylmethyl substituent. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anti-inflammatory and antitumor properties.

Synthesis

The synthesis of 1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine typically involves multi-step organic reactions. These synthetic routes are crucial for producing sufficient quantities of the compound for biological testing.

Biological Activities

Pyrazole derivatives, including 1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine, have been studied for their diverse biological activities. These compounds are potential candidates for drug development, particularly in oncology and neurology. The specific substitutions in this compound may enhance its binding affinity to biological targets, contributing to its therapeutic potential.

Potential Applications

Research indicates that compounds with similar structures have shown promise in inhibiting glycine transporters, which are implicated in several neurological disorders. Further studies are necessary to fully explore the therapeutic potential of 1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine.

Comparison with Other Pyrazole Derivatives

Other pyrazole derivatives have demonstrated significant biological activities. For example, some pyrazoles have been shown to be cytotoxic to human cell lines and have antioxidant properties. Additionally, certain pyrazole-based compounds are being explored as inhibitors of enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammation.

Compound	Biological Activity	Potential Application
1-(1-sec-butyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine	Anti-inflammatory, antitumor	Oncology, neurology
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Anti-inflammatory (5-LOX inhibitor)	Inflammation treatment
4,4ʹ-(Arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols)	Antioxidant, anticancer	Cancer treatment